Cas no 185432-00-2 (Timosaponin C)
Timosaponin C was isolated from Rhizoma Anemarrhenae Timosaponin C showed weak no inhibition in N9 microglial cells

Timosaponin C structure
Product Name:Timosaponin C
CAS No:185432-00-2
Molecular Formula:C45H74O18
Molecular Weight:903.0583
MDL:MFCD29917895
CID:2087275
PubChem ID:53462233
Timosaponin C Properties
Names and Identifiers
-
- Timorsaponin C
- Timsaponin C
- Anemarsaponin C
- Timosaponin C
- (3beta,5beta,25S)-26-(beta-D-Glucopyranosyloxy)furost-20(22)-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,8S,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(h
- Anemarsaponin B
- Anemarsaponin BII
- Anemarsaponin BIII
- TimosaponinC
- Pseudoprototimosaponin A III
- 185432-00-2
- 142759-74-8
- HY-N0811
- DA-50468
- 139051-27-7
- 2-[4-[16-[4,5-Dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-6-en-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- CS-0009848
-
- MDL: MFCD29917895
- InChIKey: ROHLIYKWVMBBFX-UHFFFAOYSA-N
- Inchi: 1S/C45H74O18/c1-19(18-57-41-38(55)35(52)32(49)28(15-46)60-41)5-8-26-20(2)31-27(59-26)14-25-23-7-6-21-13-22(9-11-44(21,3)24(23)10-12-45(25,31)4)58-43-40(37(54)34(51)30(17-48)62-43)63-42-39(56)36(53)33(50)29(16-47)61-42/h19,21-25,27-43,46-56H,5-18H2,1-4H3
- SMILES: O1C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])=C(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])([H])C4([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]
Computed Properties
- Exact Mass: 902.487516g/mol
- Surface Charge: 0
- XLogP3: 0.9
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 18
- Rotatable Bond Count: 13
- Monoisotopic Mass: 902.487516g/mol
- Monoisotopic Mass: 902.487516g/mol
- Topological Polar Surface Area: 287Ų
- Heavy Atom Count: 63
- Complexity: 1590
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 25
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 903.1
Experimental Properties
- Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
- Color/Form: Powder
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Timosaponin C Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00AL6I-5mg |
Anemarsaponin C |
185432-00-2 | 98% | 5mg |
$586.00 | 2024-06-18 | |
A2B Chem LLC | AE93210-5mg |
Anemarsaponin C |
185432-00-2 | 98% | 5mg |
$515.00 | 2024-04-20 | |
Aaron | AR00ALEU-10mg |
Anemarsaponin C |
185432-00-2 | 95% | 10mg |
$218.00 | ||
ChemScence | CS-0027878-5mg |
Timosaponin C |
185432-00-2 | ≥98.0% | 5mg |
$480.0 | 2022-04-27 | |
Chengdu Biopurify Phytochemicals Ltd | BP3432-5mg |
Anemarsaponin C |
185432-00-2 | 98% | 5mg |
$150 | 2023-09-20 | |
eNovation Chemicals LLC | D660286-5mg |
Anemarsaponin C |
185432-00-2 | 98% (HPLC) | 5mg |
$565 | 2022-09-05 | |
MedChemExpress | HY-N7006-1mg |
Timosaponin C |
185432-00-2 | 98.80% | 1mg |
¥1500 | 2024-07-19 | |
TargetMol Chemicals | TN2274-10 mg |
Timosaponin C |
185432-00-2 | 98% | 10mg |
¥ 3,880 | ||
TRC | A291935-1mg |
Anemarsaponin C |
185432-00-2 | 1mg |
$ 185.00 | 2022-06-08 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1589-10mg |
Timosaponin C |
185432-00-2 | HPLC≥97% | 10mg |
¥1800元 | 2023-09-15 |
Timosaponin C Suppliers
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
(CAS:185432-00-2)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
(CAS:185432-00-2)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:185432-00-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:185432-00-2)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
Timosaponin C Related Literature
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Yongwang Li,Fumin Wang,Jiaqi Hu,Mingshuai Sun,Jiawei Wang,Xubin Zhang Catal. Sci. Technol., 2021,11, 7347-7358
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Aurelia A. Williams,Lungile J. Sitole,Debra Meyer Mol. BioSyst., 2017,13, 2202-2217
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Rongchang Luo,Xiantai Zhou,Shaoyun Chen,Yang Li,Lei Zhou,Hongbing Ji Green Chem., 2014,16, 1496-1506
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5. Front cover
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Bing Cheng,Genping Huang,Liang Xu,Yuanzhi Xia Org. Biomol. Chem., 2012,10, 4417-4423
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7. Effect of stereoisomerism of the alkyl chain on the gas sensing properties based on perylene dyes†Chunli Li,Haiyan Zhai,Xiaotian Liu,Weiguang Zhang,Yongwei Huang J. Mater. Chem. C, 2015,3, 2778-2782
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Pia Widder,Julian Schuck,Daniel Summerer,Malte Drescher Phys. Chem. Chem. Phys., 2020,22, 4875-4879
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Daniel T. W. Toolan,Simon Dowland,Jurjen F. Winkel,Jon R. Willmott,Zhilong Zhang,James Xiao,Anthony J. Petty, II,John E. Anthony,Neil C. Greenham,Richard H. Friend,Akshay Rao,Anthony J. Ryan J. Mater. Chem. C, 2022,10, 11192-11198
185432-00-2 (Timosaponin C) Related Products
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- 474-58-8(2-[[(8S,9R,10R,13R,14S,17S)-17-(5-Ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol)
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- 512-06-1((1S,2S,4S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:185432-00-2)Timosaponin C

Purity:99%/99%
Quantity:20mg/10mg
Price($):226.0/338.0